Cas no 60816-17-3 (Cholesterol-d)
Cholesterol-d Chemical and Physical Properties
Names and Identifiers
-
- cholesterol-26,26,26,27,27,27-d6
- (26,26,26,27,27,27-2H6)cholesterol
- [257] 2,4-Diamino-6-(2-nitrophenyl)-1,3,5-triazine
- [26,26,26,27,27,27-2H6]-cholesterol
- [26,26,26,27,27,27-D]-cholesterol
- 2-o-Nitrophenyl-4,6-diamino-s-triazin
- 4,6-Diamino-2-< 2-nitro-phenyl> -1,3,5-triazin
- 6-(2-nitro-phenyl)-[1,3,5]triazine-2,4-diamine
- 6-(2-Nitrophenyl)-1,3,5-triazine-2,4-diamine
- cholesterol-[26,26,26,27,27,27-D6]
- D6-cholesterol
- Cholesterol-d
- 60816-17-3
- DB-318906
- F90646
- Cholesterol-26,26,26,27,27,27-d6, 98 atom % D, 97% (CP)
- MS-26578
- CS-0202848
- (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-7,7,7-trideuterio-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- Cholesterol-d6
- HY-N0322S1
-
- MDL: MFCD00201281
- Inchi: 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1/i1D3,2D3
- InChI Key: HVYWMOMLDIMFJA-QSOBUISFSA-N
- SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C([2H])([2H])[2H])C([2H])([2H])[2H])CC[C@H]21
Computed Properties
- Exact Mass: 392.392526562g/mol
- Monoisotopic Mass: 392.392526562g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: 147-149 °C
- Boiling Point: 360 °C
- Flash Point: 209.3±12.4 °C
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Cholesterol-d Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:−20°C
Cholesterol-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64648-1mg |
Cholesterol-d6 |
60816-17-3 | 98% | 1mg |
¥377.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64648-5mg |
Cholesterol-d6 |
60816-17-3 | 98% | 5mg |
¥1325.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64648-10mg |
Cholesterol-d6 |
60816-17-3 | 98% | 10mg |
¥1947.00 | 2023-09-09 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 700172P-10MG |
cholesterol-d6 |
60816-17-3 | 10mg |
¥2046.32 | 2023-11-02 | ||
| MedChemExpress | HY-N0322S1-1mg |
Cholesterol-d |
60816-17-3 | ≥99.0% | 1mg |
¥1100 | 2025-04-16 | |
| MedChemExpress | HY-N0322S1-5mg |
Cholesterol-d |
60816-17-3 | ≥99.0% | 5mg |
¥3350 | 2025-04-16 | |
| TRC | C432514-1mg |
Cholesterol-d6 |
60816-17-3 | 1mg |
$ 75.00 | 2023-09-08 | ||
| TRC | C432514-5mg |
Cholesterol-d6 |
60816-17-3 | 5mg |
$ 270.00 | 2023-09-08 | ||
| TRC | C432514-10mg |
Cholesterol-d6 |
60816-17-3 | 10mg |
$ 397.00 | 2023-09-08 | ||
| eNovation Chemicals LLC | Y1236132-10mg |
CHOLESTEROL-26,26,26,27,27,27-D6 |
60816-17-3 | 99%D | 10mg |
$950 | 2024-06-06 |
Cholesterol-d Related Literature
-
Giuseppe Paglia,Oceania D'Apolito,Monica Gelzo,Antonio Dello Russo,Gaetano Corso Analyst 2010 135 789
-
Fan Pu,Spencer Chiang,Wenpeng Zhang,Zheng Ouyang Analyst 2019 144 1034
-
Luisa Losensky,Bj?rn Goldenbogen,Gudrun Holland,Michael Laue,Anca Petran,Jürgen Liebscher,Holger A. Scheidt,Alexander Vogel,Daniel Huster,Edda Klipp,Anna Arbuzova Phys. Chem. Chem. Phys. 2016 18 1292
-
Jessica L. Symons,Kwang-Jin Cho,Jeffrey T. Chang,Guangwei Du,M. Neal Waxham,John F. Hancock,Ilya Levental,Kandice R. Levental Soft Matter 2021 17 288
-
Ji-Zhong Wang,Yu-Feng Guan,Hong-Gang Ni,Gui-Jian Liu,Eddy Y. Zeng J. Environ. Monit. 2010 12 280
Additional information on Cholesterol-d
Research Brief on Cholesterol-d (CAS: 60816-17-3): Recent Advances and Applications
Cholesterol-d, a deuterium-labeled analog of cholesterol (CAS: 60816-17-3), has emerged as a critical tool in biochemical and pharmaceutical research due to its unique isotopic properties. Recent studies have highlighted its utility in metabolic tracing, lipidomics, and drug development, particularly in understanding cholesterol metabolism and its role in diseases such as atherosclerosis and neurodegenerative disorders. This research brief synthesizes the latest findings on Cholesterol-d, focusing on its applications, mechanistic insights, and potential therapeutic implications.
A 2023 study published in the Journal of Lipid Research utilized Cholesterol-d to investigate the dynamics of cholesterol absorption in the gut. By employing mass spectrometry and isotopic tracing, researchers demonstrated that Cholesterol-d provides unparalleled precision in tracking cholesterol uptake and distribution in vivo. This approach has paved the way for novel insights into the gut-liver axis and its regulation of systemic cholesterol homeostasis. The study also underscored the compound's stability under physiological conditions, making it an ideal tracer for long-term metabolic studies.
In the realm of drug development, Cholesterol-d has been instrumental in elucidating the mechanisms of cholesterol-lowering therapeutics. A recent Nature Communications paper (2024) detailed its use in evaluating the efficacy of PCSK9 inhibitors, a class of drugs targeting LDL receptor degradation. By incorporating Cholesterol-d into lipoprotein particles, researchers were able to quantify the kinetic parameters of LDL clearance with high specificity, offering a robust framework for optimizing therapeutic regimens. These findings have significant implications for personalized medicine in cardiovascular disease management.
Furthermore, advances in synthetic chemistry have refined the production of Cholesterol-d, as reported in Organic & Biomolecular Chemistry (2023). A novel catalytic deuteration method has improved the yield and purity of Cholesterol-d (CAS: 60816-17-3), reducing costs and enhancing accessibility for research laboratories. This methodological breakthrough is expected to accelerate its adoption in high-throughput screening and preclinical studies.
In conclusion, Cholesterol-d continues to be a cornerstone in lipid research, with its applications expanding into emerging fields such as nanomedicine and microbiome studies. Its isotopic labeling precision, coupled with recent methodological advancements, positions it as an indispensable tool for unraveling the complexities of cholesterol biology and its therapeutic modulation. Future research directions may explore its integration with multi-omics platforms to further dissect cholesterol-related disease pathways.
60816-17-3 (Cholesterol-d) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)